Cas no 333333-34-9 (5-Formylphthalide)

5-Formylphthalide Properties

Names and Identifiers

• 1,3-dihydro-1-oxo-5-Isobenzofurancarboxaldehyde
• 1-oxo-1,3-dihydroisobenzofuran-5-carbaldehyde
• 1-oxo-3H-2-benzofuran-5-carbaldehyde
• 5-Formylphthalide
• DBSGLQIKLWDTTD-UHFFFAOYSA-N
• 1-oxo-1,3-dihydroisobenzofuran-5-carboxaldehyde
• DTXSID80432168
• 1-oxo-1,3-dihydro-2-benzofuran-5-carbaldehyde
• 5-formyl phthalide
• SCHEMBL1467863
• AKOS006228723
• CS-0323509
• 333333-34-9
• AS-0786
• DA-06780
• E77303
• +Expand

• MDL： MFCD04117978
• InChIKey： DBSGLQIKLWDTTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O3/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-4H,5H2
• SMILES： C1=CC2=C(C=C1C=O)COC2=O

Computed Properties

• Exact Mass: 162.03168
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.031694049g/mol
• Heavy Atom Count: 12
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• Melting Point: 163-165 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),